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Compound of Interest

Compound Name:
D-Ribose(mixture of

isomers)-13c5

Cat. No.: B12387467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and testing

methodologies for D-Ribose-13C5, a stable isotope-labeled sugar essential for a range of

applications in metabolic research and as an internal standard in mass spectrometry-based

studies. The data presented here is compiled from publicly available Certificates of Analysis,

offering a detailed look into the quality control and characterization of this compound.

Quantitative Analytical Data
The following tables summarize the key quantitative data for D-Ribose-13C5, providing a clear

comparison of its chemical and isotopic purity, as well as other physical and chemical

properties.

Table 1: Purity and Isotopic Enrichment
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Parameter Specification Result

Chemical Purity ≥98% 98%[1][2][3]

Isotopic Purity Not specified 99.1%[1]

Isotopic Distribution Not specified

¹³C₀ = 0.01%, ¹³C₁ = 0.03%,

¹³C₂ = 0.13%, ¹³C₃ = 0.06%,

¹³C₄ = 3.61%, ¹³C₅ = 96.16%[1]

Table 2: Physicochemical Properties

Parameter Specification Result

Appearance
White to Off-White

Solid/Powder
White Solid[1]

Molecular Formula ¹³C₅H₁₀O₅ ¹³C₅H₁₀O₅[1][4]

Molecular Weight ~155.09 g/mol 155.09[1][2][4]

Melting Point Not specified 90 - 93°C[1]

Specific Rotation Not specified -17.5° (c = 0.2, Water)[1]

Solubility Not specified Water (Slightly)[1]

Table 3: Elemental Analysis

Element Theoretical (%) Found (%)

Carbon (C) 38.69 38.92[1]

Hydrogen (H) 6.50 6.77[1]

Experimental Protocols
The following sections detail the methodologies used to obtain the data presented above.

2.1. Identity Confirmation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.lgcstandards.com/medias/sys_master/root/h88/h86/10967260921886/COA_TRC-R417502-10MG_ST-WB-CERT-4133149-1-1-1/COA-TRC-R417502-10MG-ST-WB-CERT-4133149-1-1-1.PDF
https://isotope.com/metabolomics-and-cellular-metabolism/d-ribose-u-13c5-clm-3652-01mg
https://www.eurisotop.com/d-ribose-7
https://www.lgcstandards.com/medias/sys_master/root/h88/h86/10967260921886/COA_TRC-R417502-10MG_ST-WB-CERT-4133149-1-1-1/COA-TRC-R417502-10MG-ST-WB-CERT-4133149-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h88/h86/10967260921886/COA_TRC-R417502-10MG_ST-WB-CERT-4133149-1-1-1/COA-TRC-R417502-10MG-ST-WB-CERT-4133149-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h88/h86/10967260921886/COA_TRC-R417502-10MG_ST-WB-CERT-4133149-1-1-1/COA-TRC-R417502-10MG-ST-WB-CERT-4133149-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h88/h86/10967260921886/COA_TRC-R417502-10MG_ST-WB-CERT-4133149-1-1-1/COA-TRC-R417502-10MG-ST-WB-CERT-4133149-1-1-1.PDF
https://www.lgcstandards.com/NC/en/D-Ribose-13C5/p/TRC-R417521
https://www.lgcstandards.com/medias/sys_master/root/h88/h86/10967260921886/COA_TRC-R417502-10MG_ST-WB-CERT-4133149-1-1-1/COA-TRC-R417502-10MG-ST-WB-CERT-4133149-1-1-1.PDF
https://isotope.com/metabolomics-and-cellular-metabolism/d-ribose-u-13c5-clm-3652-01mg
https://www.lgcstandards.com/NC/en/D-Ribose-13C5/p/TRC-R417521
https://www.lgcstandards.com/medias/sys_master/root/h88/h86/10967260921886/COA_TRC-R417502-10MG_ST-WB-CERT-4133149-1-1-1/COA-TRC-R417502-10MG-ST-WB-CERT-4133149-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h88/h86/10967260921886/COA_TRC-R417502-10MG_ST-WB-CERT-4133149-1-1-1/COA-TRC-R417502-10MG-ST-WB-CERT-4133149-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h88/h86/10967260921886/COA_TRC-R417502-10MG_ST-WB-CERT-4133149-1-1-1/COA-TRC-R417502-10MG-ST-WB-CERT-4133149-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h88/h86/10967260921886/COA_TRC-R417502-10MG_ST-WB-CERT-4133149-1-1-1/COA-TRC-R417502-10MG-ST-WB-CERT-4133149-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h88/h86/10967260921886/COA_TRC-R417502-10MG_ST-WB-CERT-4133149-1-1-1/COA-TRC-R417502-10MG-ST-WB-CERT-4133149-1-1-1.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The identity of D-Ribose-13C5 was confirmed using a combination of Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum was acquired in Deuterium Oxide (D₂O). The

resulting spectrum was expected to conform to the structure of D-Ribose-13C5.

¹³C NMR: The carbon-13 NMR spectrum was also acquired in Deuterium Oxide (D₂O).

The spectrum was analyzed to confirm the presence of the five ¹³C labeled carbon atoms.

Mass Spectrometry (MS): Mass spectrometry was used to determine the molecular weight

and isotopic distribution of the compound. The observed mass distribution is detailed in Table

1.

2.2. Purity Assessment

Thin Layer Chromatography (TLC):

Stationary Phase: C18

Mobile Phase: Acetonitrile : Water = 9 : 1

Visualization: The plate was visualized using Acidified Molybdate Cerium Sulfate (AMCS)

and Potassium Permanganate (KMnO₄).

Result: A single spot was observed with an Rf value of 0.50, indicating high purity.[1]

Elemental Analysis: The elemental composition of the compound was determined and

compared to the theoretical values for ¹³C₅H₁₀O₅. The results are presented in Table 3.

Visualized Workflow
The following diagram illustrates the logical workflow for the analysis of D-Ribose-13C5, from

sample receipt to the final issuance of the Certificate of Analysis.
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Caption: Workflow for D-Ribose-13C5 Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12387467?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/medias/sys_master/root/h88/h86/10967260921886/COA_TRC-R417502-10MG_ST-WB-CERT-4133149-1-1-1/COA-TRC-R417502-10MG-ST-WB-CERT-4133149-1-1-1.PDF
https://isotope.com/metabolomics-and-cellular-metabolism/d-ribose-u-13c5-clm-3652-01mg
https://isotope.com/metabolomics-and-cellular-metabolism/d-ribose-u-13c5-clm-3652-01mg
https://www.eurisotop.com/d-ribose-7
https://www.lgcstandards.com/NC/en/D-Ribose-13C5/p/TRC-R417521
https://www.benchchem.com/product/b12387467#certificate-of-analysis-for-d-ribose-13c5
https://www.benchchem.com/product/b12387467#certificate-of-analysis-for-d-ribose-13c5
https://www.benchchem.com/product/b12387467#certificate-of-analysis-for-d-ribose-13c5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12387467?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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